N-benzyl-N-isopropyl-2-furamide

• IUPAC Name: N-benzyl-N-propan-2-ylfuran-2-carboxamide
• InChI: InChI=1S/C15H17NO2/c1-12(2)16(11-13-7-4-3-5-8-13)15(17)14-9-6-10-18-14/h3-10,12H,11H2,1-2H3
• InChI Key: RQHTYIZJSXVDIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1)C(=O)C2=CC=CO2
• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol

Description

N-benzyl-N-isopropyl-2-furamide (BITE) is a synthetic compound that has been extensively studied for its potential use in scientific research. It is a member of the family of N-acyl amino acid derivatives and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-benzyl-N-isopropyl-2-furamide is not fully understood. It is thought to act on the GABA-A receptor, which is involved in the regulation of neurotransmitters in the brain. N-benzyl-N-isopropyl-2-furamide may enhance the activity of GABA-A receptors, leading to its anticonvulsant, analgesic, and anxiolytic effects.
Biochemical and Physiological Effects:
N-benzyl-N-isopropyl-2-furamide has been found to have a variety of biochemical and physiological effects. It has been shown to decrease the frequency and severity of seizures in animal models of epilepsy. It has also been found to reduce pain in animal models of neuropathic pain. Additionally, N-benzyl-N-isopropyl-2-furamide has been found to reduce anxiety-like behavior in animal models of anxiety.

Advantages and Limitations for Lab Experiments

N-benzyl-N-isopropyl-2-furamide has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It also has a well-defined chemical structure, which makes it easy to study. However, N-benzyl-N-isopropyl-2-furamide has some limitations. It has a relatively short half-life, which means that it may not be effective for long-term treatments. Additionally, it has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on N-benzyl-N-isopropyl-2-furamide. One area of research could be to further investigate its potential as an anticonvulsant, analgesic, and anxiolytic agent. Another area of research could be to study its safety and efficacy in humans. Additionally, researchers could investigate the potential use of N-benzyl-N-isopropyl-2-furamide in combination with other drugs for the treatment of various neurological and psychiatric disorders.

Synthesis Methods

N-benzyl-N-isopropyl-2-furamide can be synthesized through a multistep process involving the reaction of isopropylamine with benzyl chloride in the presence of sodium hydroxide to form N-benzylisopropylamine. This intermediate product is then reacted with furfuryl chloride in the presence of sodium hydroxide to form N-benzyl-N-isopropyl-2-furamide. The final product can be purified through recrystallization.

Scientific Research Applications

N-benzyl-N-isopropyl-2-furamide has been found to have a variety of potential applications in scientific research. It has been shown to have anticonvulsant properties and may be useful in the treatment of epilepsy. It has also been found to have analgesic properties and may be useful in the treatment of pain. Additionally, N-benzyl-N-isopropyl-2-furamide has been found to have anxiolytic properties and may be useful in the treatment of anxiety disorders.